New PCBM/carbon based electron transport layer for perovskite solar cells
Physical Chemistry Chemical Physics Pub Date: 2017-06-22 DOI: 10.1039/C7CP02523H
Abstract
Carbon is inherently abundant in nature and relatively inexpensive, which can potentially reduce the manufacturing cost of solar cells. In recent years, carbon has been used as a hole transport layer or counter electrode in perovskite solar cells. Herein, we demonstrate that carbon can also be used as a charge transport layer capable of enhancing the energy conversion efficiency of a CH3NH3PbI3−xClx solar cell when carbon is combined with PCBM. Particularly, we have been able to deposit an ultra-flat carbon layer using an e-beam irradiation method, which exhibited much better conductivity than the competitive PCBM/C60 layer. In addition, quantitative analysis of interfacial charge dynamics shows that the quenching efficiency of PCBM/carbon is comparable to that of PCBM/C60 but better interface defect passivation and improved series and shunt resistances were observed when PCBM/carbon was employed. For the photovoltaic performance, the reference perovskite solar cell fabricated from the widely used PCBM/C60 has a power conversion efficiency (PCE) of 14% while the perovskite solar cell with PCBM/carbon has an increased PCE of 16%. Our results demonstrate the potential of the use of cost-effective carbon for perovskite solar cells, which could reduce production costs.
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Journal Name：Physical Chemistry Chemical Physics
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CAS no.: 131159-39-2
